Cas no 1806264-23-2 (2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806264-23-2
• MF: C₈H₆F₆N₂O₂
• MW: 276.135862827301
• CID: 4832005
• Update Time: 2025-10-29

2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2O2/c9-7(10,11)3-1-5(17)6(16-4(3)2-15)18-8(12,13)14/h1,17H,2,15H2
• InChI Key： RTASGOGQMWPLQY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CN)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806264-23-2)

2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806264-23-2, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly its trifluoromethyl and trifluoromethoxy substituents, contribute to its intriguing chemical properties and potential applications in modern medicine.

The aminomethyl side chain at the 2-position of the pyridine ring introduces a nucleophilic center, making the molecule a versatile precursor for further functionalization. This feature is particularly valuable in synthetic chemistry, where it can be utilized to construct more complex molecular architectures. The presence of both hydroxyl and trifluoromethoxy groups at the 5- and 6-positions, respectively, enhances the compound's reactivity and modulates its electronic properties, making it a promising candidate for various biochemical interactions.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating a variety of diseases, including cancer, inflammation, and infectious disorders. The trifluoromethyl group is particularly noteworthy, as it is known to improve metabolic stability and binding affinity in drug molecules. This characteristic has been leveraged in the design of numerous pharmaceuticals that exhibit enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have utilized this compound in various synthetic pathways to develop molecules with targeted biological effects. For instance, its structural framework has been modified to create inhibitors of key enzymes involved in disease pathways. The hydroxyl group at the 5-position provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyridine derivatives. These compounds have shown promise in preclinical studies as candidates for treating neurological disorders, cardiovascular diseases, and metabolic conditions. The unique combination of functional groups in 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine makes it an attractive scaffold for drug discovery efforts. Its ability to interact with biological targets through multiple mechanisms enhances its versatility as a pharmacological tool.

Recent advancements in computational chemistry have further accelerated the development of novel pyridine-based drugs. Molecular modeling techniques have been employed to predict the binding interactions between this compound and biological targets, providing valuable insights into its potential therapeutic effects. These studies have highlighted the compound's ability to modulate key signaling pathways, making it a promising candidate for further investigation.

The synthesis of 2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Catalytic processes and green chemistry approaches have been particularly effective in improving yield and purity while minimizing environmental impact. These advancements are crucial for ensuring that pharmaceutical development remains sustainable and efficient.

In conclusion,2-(Aminomethyl)-5-hydroxy-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806264-23-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.